Cas no 1314930-59-0 (2-amino-5,5-dimethylhexan-1-ol hydrochloride)

• Product Name: 2-amino-5,5-dimethylhexan-1-ol hydrochloride
• CAS No: 1314930-59-0
• MF: C₈H₂₀ClNO
• MW: 181.703501701355
• MDL: MFCD08455585
• CID: 4588072
• PubChem ID: 55254359
• Update Time: 2023-04-04

2-amino-5,5-dimethylhexan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5,5-dimethylhexan-1-ol hydrochloride

• MDL： MFCD08455585
• Inchi： 1S/C8H19NO.ClH/c1-8(2,3)5-4-7(9)6-10;/h7,10H,4-6,9H2,1-3H3;1H
• InChI Key： PAUCETGCADVWRK-UHFFFAOYSA-N
• SMILES： C(CC(C)(C)C)C(N)CO.Cl

Computed Properties

• Exact Mass: 181.123
• Monoisotopic Mass: 181.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 85.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2